N-methoxypiperidine-4-carboxamide hydrochloride

• IUPAC Name: N-methoxypiperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C7H14N2O2.ClH/c1-11-9-7(10)6-2-4-8-5-3-6;/h6,8H,2-5H2,1H3,(H,9,10);1H
• InChI Key: CJQSETJWJUAKQZ-UHFFFAOYSA-N
• Canonical SMILES: CONC(=O)C1CCNCC1.Cl
• Molecular Formula: C7H15ClN2O2
• Molecular Weight: 194.66 g/mol
• CAS RN: 1426290-51-8

Description

“N-methoxypiperidine-4-carboxamide hydrochloride” is a chemical compound with the CAS Number: 1426290-51-8. It has a molecular weight of 194.66.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H14N2O2.ClH/c1-11-9-7(10)6-2-4-8-5-3-6;/h6,8H,2-5H2,1H3,(H,9,10);1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. It has a molecular weight of 194.66. The compound is stored at room temperature.

Scientific Research Applications

Chemical Synthesis Applications

Alkoxycarbonylpiperidines in Aminocarbonylation : Piperidines with ester functionality, including compounds similar to N-methoxypiperidine-4-carboxamide hydrochloride, serve as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. This process is crucial for synthesizing carboxamides and ketocarboxamides from iodoalkenes and iodoarene, respectively, under mild conditions. These compounds are obtained in moderate to high yields, demonstrating the versatility of alkoxycarbonylpiperidines in synthesizing complex organic molecules (Takács et al., 2014).

Efficient Synthesis of N-Methoxy-N-methylamides : this compound can potentially be involved in the efficient one-pot synthesis of N-methoxy-N-methylamides. This synthesis process involves the reaction of carboxylic acids with N,O-dimethylhydroxylamine hydrochloride, highlighting a method to create N-methoxy-N-methylamides in excellent yields (Kim et al., 2003).

Pharmacological Research Applications

Development of Selective Kinase Inhibitors : Derivatives of this compound have been explored for their potential as selective kinase inhibitors. For example, substituted carboxamides have shown potency as Met kinase inhibitors, offering a promising avenue for cancer treatment. Such compounds have demonstrated in vivo efficacy in tumor models, highlighting their therapeutic potential (Schroeder et al., 2009).

Discovery of Novel Antidepressants : The structural modification and synthesis of this compound derivatives have led to the discovery of new antidepressants. Specifically, compounds acting as 5-HT3 receptor antagonists were designed and synthesized, showing promising anti-depressant-like activity in preclinical models. This indicates the compound’s role in advancing mental health treatment strategies (Mahesh et al., 2011).

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Biochemical Analysis

Biochemical Properties

N-methoxypiperidine-4-carboxamide hydrochloride plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it may act as an inhibitor or activator of specific enzymes, thereby modulating biochemical pathways. The nature of these interactions can vary, including covalent bonding, hydrogen bonding, and hydrophobic interactions .

Cellular Effects

This compound affects various types of cells and cellular processes. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it may activate or inhibit signaling pathways that regulate cell growth, differentiation, and apoptosis. Additionally, it can modulate the expression of genes involved in metabolic processes, thereby affecting cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It may bind to specific enzymes, leading to their inhibition or activation. This binding can result in conformational changes in the enzyme, affecting its activity. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Over time, it may degrade into other products, which could have different effects on cellular function. Long-term studies in vitro or in vivo can provide insights into the compound’s stability and its long-term effects on cells .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may have beneficial effects, such as modulating specific biochemical pathways. At higher doses, it could exhibit toxic or adverse effects. Threshold effects are often observed, where a certain dosage level is required to elicit a significant biological response .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and the levels of metabolites within cells. Understanding these pathways is crucial for elucidating the compound’s overall impact on cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes. These interactions can influence the compound’s localization and accumulation within different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect the compound’s interactions with other biomolecules and its overall biological activity .